N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}ethanamine

• Molecular Formula: C16H17ClFNO
• Molecular Weight: 293.76 g/mol
• IUPAC Name: N-[[5-chloro-2-[(2-fluorophenyl)methoxy]phenyl]methyl]ethanamine
• InChI: InChI=1S/C16H17ClFNO/c1-2-19-10-13-9-14(17)7-8-16(13)20-11-12-5-3-4-6-15(12)18/h3-9,19H,2,10-11H2,1H3
• InChI Key: ZDOMUFPLECHWGM-UHFFFAOYSA-N
• SMILES: CCNCC1=C(C=CC(=C1)Cl)OCC2=CC=CC=C2F

Description

N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}ethanamine, commonly known as F13714, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as selective serotonin reuptake inhibitors (SSRIs) and has been found to exhibit potent antidepressant activity in preclinical studies.

Mechanism of Action

F13714 selectively inhibits the reuptake of serotonin in the brain, leading to increased levels of this neurotransmitter in the synaptic cleft. This, in turn, leads to enhanced neurotransmission and improved mood.
Biochemical and Physiological Effects
F13714 has been found to exhibit potent antidepressant activity in preclinical studies. It has also been shown to improve cognitive function in animal models of depression. Additionally, F13714 has been found to exhibit anxiolytic activity, suggesting that it may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of F13714 is its potent antidepressant activity, which makes it a promising candidate for the development of new antidepressant drugs. However, one limitation of F13714 is its relatively short half-life, which may limit its usefulness in clinical settings.

Future Directions

There are several potential future directions for research on F13714. One area of interest is the development of new antidepressant drugs based on the structure of F13714. Another potential direction is the investigation of the anxiolytic properties of F13714 and its potential use in the treatment of anxiety disorders. Additionally, future research could focus on the optimization of the pharmacokinetic properties of F13714 to improve its usefulness in clinical settings.

Synthesis Methods

The synthesis of F13714 involves the reaction of 5-chloro-2-nitrobenzaldehyde with 2-fluorobenzyl alcohol to form 5-chloro-2-[(2-fluorobenzyl)oxy]benzaldehyde. This intermediate is then reacted with ethylamine to produce the final product, N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}ethanamine.

Scientific Research Applications

F13714 has been extensively studied for its potential therapeutic applications in the treatment of depression and anxiety disorders. Preclinical studies have demonstrated its potent antidepressant activity, which is thought to be mediated by its ability to selectively inhibit the reuptake of serotonin in the brain.